Cas no 122081-15-6 (4-Methyl-N-(3-oxo-3-(pyrrolidin-1-yl)propyl)benzenesulfonamide)

• Product Name: 4-Methyl-N-(3-oxo-3-(pyrrolidin-1-yl)propyl)benzenesulfonamide
• CAS No: 122081-15-6
• MF: C₁₄H₂₀N₂O₃S
• MW: 296.385202407837
• MDL: MFCD02937382
• CID: 2950048
• PubChem ID: 17154059
• Update Time: 2025-09-19

4-Methyl-N-(3-oxo-3-(pyrrolidin-1-yl)propyl)benzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• 3-fluoro-6-iodo-2-nitroaniline
• 4-METHYL-N-(3-OXO-3-(PYRROLIDIN-1-YL)PROPYL)BENZENESULFONAMIDE
• AKOS027428940
• W12201
• SCHEMBL6749335
• 4-methyl-N-[3-oxo-3-(pyrrolidin-1-yl)propyl]benzene-1-sulfonamide
• NZXPUOYUCFQYBH-UHFFFAOYSA-N
• SR-01000576861-1
• DB-084727
• 4-methyl-N-(3-oxo-3-pyrrolidin-1-ylpropyl)benzenesulfonamide
• 3-{[(4-methylphenyl)sulfonyl]amino}-1-pyrrolidinylpropan-1-one
• CS-W000085
• AS-71421
• XEA08115
• SY125744
• MFCD02937382
• Oprea1_716059
• SR-01000576861
• 4-Methyl-N-[3-oxo-3-(1-pyrrolidinyl)propyl]benzenesulfonamide
• 122081-15-6
• 4-Methyl-N-(3-oxo-3-(pyrrolidin-1-yl)propyl)benzenesulfonamide

• MDL： MFCD02937382
• Inchi： 1S/C14H20N2O3S/c1-12-4-6-13(7-5-12)20(18,19)15-9-8-14(17)16-10-2-3-11-16/h4-7,15H,2-3,8-11H2,1H3
• InChI Key： NZXPUOYUCFQYBH-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(NCCC(N1CCCC1)=O)(=O)=O

Computed Properties

• Exact Mass: 296.11946368g/mol
• Monoisotopic Mass: 296.11946368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 416
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 74.9Ų

Additional information on 4-Methyl-N-(3-oxo-3-(pyrrolidin-1-yl)propyl)benzenesulfonamide

Introduction to 4-Methyl-N-(3-oxo-3-(pyrrolidin-1-yl)propyl)benzenesulfonamide (CAS No. 122081-15-6) and Its Emerging Applications in Chemical Biology

The compound 4-Methyl-N-(3-oxo-3-(pyrrolidin-1-yl)propyl)benzenesulfonamide (CAS No. 122081-15-6) represents a fascinating molecule with significant potential in the realm of chemical biology and drug discovery. Its unique structural features, combining a benzenesulfonamide moiety with a pyrrolidinyl side chain, have garnered attention for its versatile biological activities. This introduction delves into the molecular characteristics of this compound, explores its emerging applications in biomedical research, and highlights recent advancements in its utilization within academic and industrial settings.

The chemical structure of 4-Methyl-N-(3-oxo-3-(pyrrolidin-1-yl)propyl)benzenesulfonamide is characterized by a benzene ring substituted with a sulfonyl group at the 4-position and an N-substituted amide linkage connected to a propyl chain that is further modified with a pyrrolidinyl moiety. This architecture imparts distinct physicochemical properties, including solubility and metabolic stability, which are critical factors in drug design. The presence of the pyrrolidinyl group, in particular, has been associated with enhanced binding affinity to biological targets, making this compound a promising candidate for therapeutic intervention.

In recent years, the field of chemical biology has witnessed an increasing interest in sulfonamide derivatives due to their broad spectrum of biological activities. 4-Methyl-N-(3-oxo-3-(pyrrolidin-1-yl)propyl)benzenesulfonamide has been investigated for its potential role as an inhibitor of various enzymes and receptors implicated in human diseases. Notably, studies have demonstrated its efficacy in modulating pathways associated with inflammation, cancer, and neurodegeneration. The compound’s ability to interact with key cellular targets has opened new avenues for the development of novel therapeutic strategies.

One of the most compelling aspects of 4-Methyl-N-(3-oxo-3-(pyrrolidin-1-yl)propyl)benzenesulfonamide is its structural versatility, which allows for further derivatization to enhance its pharmacological properties. Researchers have employed computational methods to optimize its scaffold, leading to analogs with improved potency and selectivity. These efforts have been supported by advances in high-throughput screening technologies, enabling rapid identification of bioactive compounds from large libraries. The integration of machine learning algorithms has further accelerated the process by predicting binding affinities and optimizing molecular structures.

The compound’s relevance extends beyond academic research into industrial applications. Pharmaceutical companies are exploring its potential as a lead molecule for drug development, recognizing its favorable pharmacokinetic profile and low toxicity. Preclinical studies have shown promising results in animal models, suggesting that 4-Methyl-N-(3-oxo-3-(pyrrolidin-1-yl)propyl)benzenesulfonamide may serve as a foundation for next-generation therapeutics. These findings have attracted significant interest from investors and industry partners, fostering collaborations aimed at translating laboratory discoveries into clinical reality.

Recent breakthroughs in understanding the molecular mechanisms underlying disease pathogenesis have highlighted the importance of targeted therapy. 4-Methyl-N-(3-oxo-3-(pyrrolidin-1-yl)propyl)benzenesulfonamide has been implicated in several such mechanisms, particularly those involving aberrant signaling pathways. Its ability to disrupt these pathways without causing off-target effects makes it an attractive candidate for precision medicine approaches. The compound’s dual functionality—acting as both an enzyme inhibitor and a receptor modulator—further underscores its therapeutic potential.

The synthesis of 4-Methyl-N-(3-oxo-3-(pyrrolidin-1-yl)propyl)benzenesulfonamide presents unique challenges due to its complex structure. However, advancements in synthetic chemistry have enabled more efficient and scalable production methods. Catalytic processes have been developed to streamline key reaction steps, reducing costs and improving yields. These innovations are crucial for ensuring that sufficient quantities of the compound are available for both preclinical and clinical studies.

As research continues to uncover new biological functions of 4-Methyl-N-(3-oxo-3-(pyrrolidin-1-yl)propyl)benzenesulfonamide, its applications are expected to expand into additional therapeutic areas. The compound’s ability to modulate multiple targets simultaneously suggests that it may be repurposed for conditions previously thought to be untreatable with existing therapies. This adaptability is a testament to the power of rational drug design and underscores the importance of interdisciplinary collaboration between chemists, biologists, and clinicians.

In conclusion, 4-Methyl-N-(3-oxo-3-(pyrrolidin-1-y l)propyl)benzenesulfonamide (CAS No. 122081 - 15 - 6) stands out as a promising entity in chemical biology with far-reaching implications for drug discovery and development. Its unique structural features, coupled with recent advancements in synthetic methodologies and computational biology, position it as a cornerstone of modern therapeutic innovation. As research progresses, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in human health.